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Introduction
Neuron-derived orphan receptor 1 (NOR-1), also known as NR4A3, is a member of the NR4A

nuclear receptor subfamily. Unlike typical nuclear receptors, NOR-1 is considered an orphan

receptor as it does not have a known endogenous ligand.[1] Its expression is induced by a

variety of physiological stimuli, including exercise, growth factors, and stress, functioning as an

immediate-early gene.[1] NOR-1 plays a crucial role in a wide range of biological processes,

including the regulation of cellular growth, differentiation, apoptosis, and metabolism.[1] It is

expressed in numerous tissues, including skeletal muscle, brain, heart, and T lymphocytes, and

its dysregulation has been implicated in several pathologies such as cancer, metabolic

disorders, and cardiovascular diseases.[1]

Given its significant role in cellular signaling and disease, the accurate detection and

quantification of NOR-1 protein expression are essential for research and drug development.

Western blotting is a powerful and widely used technique for this purpose, allowing for the

sensitive and specific measurement of NOR-1 protein levels in various biological samples. This

document provides detailed application notes and protocols for the successful detection of

NOR-1 by Western blot.
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The expression of NOR-1 varies significantly across different tissues and under various

physiological conditions. The following table summarizes qualitative and quantitative data on

NOR-1 protein expression from Western blot analyses.

Tissue/Cell Type Condition
Relative
Expression
Level/Fold Change

Reference

Human Nasopharynx Normal High [2]

Human Trachea Normal High [2]

Human Brain Normal Weak [2]

Human Lung Normal Weak [2]

Human Spinal Cord Normal Weak [2]

Human Heart Normal Not Detected [2]

Human Liver Normal Not Detected [2]

Human Spleen Normal Not Detected [2]

Human Stomach Normal Not Detected [2]

Human Kidney Normal Not Detected [2]

Human Skeletal

Muscle

Basal (Lean Healthy

Controls)
Baseline [3]

Human Skeletal

Muscle

Insulin Stimulation

(Lean Healthy

Controls)

~3.6-fold increase [3]

Human Skeletal

Muscle
Basal (Obese)

No significant change

with insulin
[3]

Human Skeletal

Muscle

Basal (Type 2

Diabetes)

No significant change

with insulin
[3]

Note: The qualitative expression levels are based on descriptive analysis from the cited study.

The quantitative fold change in skeletal muscle is a specific response to insulin stimulation and
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highlights the dynamic regulation of NOR-1 expression. Comprehensive quantitative

comparisons of basal NOR-1 protein levels across multiple human tissues using a standardized

Western blot protocol are not readily available in the current literature.

Signaling Pathway and Experimental Workflow
NOR-1 Signaling Pathway
NOR-1 is a key transcriptional regulator involved in multiple signaling cascades. Its expression

is notably induced by exercise through a calcium/calcineurin-dependent pathway. Downstream,

NOR-1 influences metabolic processes and autophagy, partly through the mTOR signaling

pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b064425?utm_src=pdf-body
https://www.benchchem.com/product/b064425?utm_src=pdf-body
https://www.benchchem.com/product/b064425?utm_src=pdf-body
https://www.benchchem.com/product/b064425?utm_src=pdf-body
https://www.benchchem.com/product/b064425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Stimuli

Intracellular Signaling

Downstream Cellular Processes

Exercise

Ca2+

Growth Factors

MAPK Pathway

Stress

Calcineurin

NOR-1

 Upregulation

 Regulation

Akt Pathway

mTOR SignalingMetabolic Gene
Expression Apoptosis Cell Growth &

Differentiation

 Inhibition

Autophagy

 Inhibition

Click to download full resolution via product page

NOR-1 Signaling Cascade
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Western Blot Experimental Workflow
The following diagram outlines the key steps for detecting NOR-1 protein expression, from

sample preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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